Cas no 912545-85-8 (6-fluoropyridine-3-thiol)

• Product Name: 6-fluoropyridine-3-thiol
• CAS No: 912545-85-8
• MF: C₅H₄FNS
• MW: 129.155363082886
• CID: 2852474
• PubChem ID: 23185356
• Update Time: 2025-11-02

6-fluoropyridine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINETHIOL, 6-FLUORO-
• 6-fluoropyridine-3-thiol
• 2-Fluoro-5-mercaptopyridine

• Inchi： 1S/C5H4FNS/c6-5-2-1-4(8)3-7-5/h1-3,8H
• InChI Key： PMXLWQVHTIXUCE-UHFFFAOYSA-N
• SMILES： SC1C=NC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• XLogP3: 1.4
• Topological Polar Surface Area: 13.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-fluoropyridine-3-thiol

Introduction to 6-fluoropyridine-3-thiol (CAS No. 912545-85-8)

6-fluoropyridine-3-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 912545-85-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic compounds that are widely prevalent in natural products and synthetic pharmaceuticals. The presence of both a fluorine atom and a thiol group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 6-fluoropyridine-3-thiol make it particularly interesting for medicinal chemists. The fluorine atom, being highly electronegative, can influence the reactivity and metabolic stability of attached molecules, while the thiol group serves as a versatile handle for further functionalization. These attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their demonstrated efficacy in enhancing drug properties such as bioavailability, metabolic stability, and binding affinity. 6-fluoropyridine-3-thiol has been explored in several contexts, particularly in the design of small-molecule inhibitors targeting various biological pathways. Its incorporation into drug candidates has shown promise in preclinical studies, where it contributes to improved pharmacokinetic profiles and target engagement.

One of the most compelling aspects of 6-fluoropyridine-3-thiol is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By serving as a scaffold or an important substituent, this compound has been utilized to develop inhibitors that exhibit high selectivity and potency. For instance, derivatives of 6-fluoropyridine-3-thiol have been reported to interact with specific kinase domains, modulating their activity and thereby influencing downstream cellular processes.

Moreover, the thiol group in 6-fluoropyridine-3-thiol provides an opportunity for covalent bond formation with biological targets. This property is particularly valuable in the development of probes for biochemical assays and in designing drugs that require irreversible binding to their targets. Such covalent interactions can lead to prolonged drug effects and improved therapeutic outcomes.

The pharmaceutical industry has also leveraged 6-fluoropyridine-3-thiol in the discovery of antiviral agents. The unique electronic environment created by the fluorine atom can enhance interactions with viral proteases or polymerases, leading to more effective inhibition of viral replication. Several research groups have reported the use of this compound as a key structural motif in molecules designed to combat RNA viruses, showcasing its versatility in addressing emerging health challenges.

From a synthetic chemistry perspective, 6-fluoropyridine-3-thiol offers intriguing opportunities for methodological innovation. The combination of fluorination and thiol chemistry allows for diverse synthetic strategies, including transition-metal-catalyzed cross-coupling reactions and thiol-disulfide exchange processes. These reactions enable the construction of complex molecular architectures with precision, which is essential for optimizing drug-like properties.

The safety profile of 6-fluoropyridine-3-thiol is another critical consideration. While preliminary studies suggest that this compound exhibits moderate solubility and stability under standard conditions, further investigations are warranted to fully characterize its toxicological properties. As with any chemical entity intended for pharmaceutical use, rigorous testing is essential to ensure both efficacy and safety before progression to clinical applications.

In conclusion, 6-fluoropyridine-3-thiol (CAS No. 912545-85-8) represents a promising chemical entity with significant potential in drug discovery and development. Its unique structural features make it a valuable tool for medicinal chemists seeking to design novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance is likely to grow within the pharmaceutical landscape.